Cas no 2172324-63-7 (2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxyphenylformamido}oxy)acetic acid)

• Product Name: 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxyphenylformamido}oxy)acetic acid
• CAS No: 2172324-63-7
• MF: C₂₅H₂₂N₂O₇
• MW: 462.451386928558
• CID: 5905843
• PubChem ID: 165746235
• Update Time: 2025-06-08

2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxyphenylformamido}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxyphenylformamido}oxy)acetic acid
• EN300-1496791
• 2172324-63-7
• 2-({[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxyphenyl]formamido}oxy)acetic acid

• Inchi： 1S/C25H22N2O7/c1-32-15-10-11-22(20(12-15)24(30)27-34-14-23(28)29)26-25(31)33-13-21-18-8-4-2-6-16(18)17-7-3-5-9-19(17)21/h2-12,21H,13-14H2,1H3,(H,26,31)(H,27,30)(H,28,29)
• InChI Key： MFIRVAXCAORPIV-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1C(NOCC(=O)O)=O)OC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.14270105g/mol
• Monoisotopic Mass: 462.14270105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 123Ų

Additional information on 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxyphenylformamido}oxy)acetic acid

Introduction to 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxyphenylformamido}oxy)acetic Acid (CAS No. 2172324-63-7)

2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxyphenylformamido}oxy)acetic acid, identified by its CAS number 2172324-63-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by their intricate structural motifs, which often contribute to their unique biological activities and potential therapeutic applications. The presence of multiple functional groups, including fluoren-9-yl and methoxy substituents, as well as an amide linkage, makes this molecule a subject of considerable interest for researchers exploring novel pharmacophores.

The chemical structure of 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxyphenylformamido}oxy)acetic acid features a central acetic acid moiety that is further functionalized with a formamido group. This formamido group is connected to a phenyl ring substituted with both methoxy and amino groups, enhancing the compound's complexity and potentially its interaction with biological targets. The fluoren-9-yl moiety, attached through a methoxycarbonyl (MOC) group, adds another layer of structural complexity and may contribute to the molecule's solubility and stability in various solvents.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The unique structural features of 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxyphenylformamido}oxy)acetic acid make it an attractive candidate for further investigation in this context. Specifically, the combination of amino and methoxy groups on the phenyl ring suggests potential interactions with enzymes and receptors involved in cellular signaling processes.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The presence of multiple reactive sites allows for further chemical modification, enabling researchers to tailor the molecule's properties to specific therapeutic needs. For instance, the amide bond can be hydrolyzed or modified to introduce additional functional groups, while the fluoren-9-yl moiety can serve as a tag for detection or purification purposes.

The synthesis of 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxyphenylformamido}oxy)acetic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Key steps include the formation of the amide bond between the fluoren-9-ylmethoxycarbonyl group and the amino function on the phenyl ring, followed by the introduction of the methoxy group at the appropriate position on the phenyl ring. Each step requires precise control over temperature, solvent choice, and catalyst selection to optimize reaction efficiency.

The use of advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography has been instrumental in confirming the structure of this compound. These techniques provide detailed information about the molecular structure, including connectivity between atoms, stereochemistry, and conformational preferences. Such detailed structural information is crucial for understanding how the compound interacts with biological targets and for predicting its biological activity.

In terms of biological activity, preliminary studies suggest that 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxyphenylformamido}oxy)acetic acid may exhibit properties relevant to several therapeutic areas. For example, its structure resembles known pharmacophores found in drugs used to treat neurological disorders and cancer. The fluoren-9-yl moiety has been reported to enhance binding affinity to certain protein targets, while the methoxy groups can modulate metabolic stability and bioavailability.

The potential applications of this compound are further supported by recent advances in computational chemistry and drug discovery technologies. Molecular docking studies have been used to predict how 2-{(2-{((9H-fluoreninonmethylcarbonyl)carbamoyl}-5-methylanilin formamide)}oxy)acetic acid interacts with various protein targets. These studies have provided valuable insights into its binding mode and have helped identify potential modifications that could enhance its efficacy.

In conclusion, 2-{(2-{((9H-fluorenylmethylcarbonyl)carbamoyl}-5-methylanilin formamide)}oxy)acetic acid (CAS No. 2172324{63}{7}) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration as a lead compound or building block for novel therapeutics. Ongoing research efforts are focused on elucidating its biological activity and optimizing its synthetic routes for large-scale production.